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Compound of Interest

Compound Name: Octahydroindole-2-Carboxylic Acid

Cat. No.: B057228 Get Quote

(2S,3aS,7aS)-Octahydroindole-2-carboxylic acid, a bicyclic amino acid derivative, serves as

a critical chiral building block in contemporary pharmaceutical synthesis. Its rigid

conformational structure and specific stereochemistry make it an indispensable intermediate,

particularly in the production of Angiotensin-Converting Enzyme (ACE) inhibitors. This technical

guide provides a comprehensive overview of its chemical and physical properties, detailed

experimental protocols for its synthesis and analysis, and its pivotal role in drug development

for researchers, scientists, and professionals in the field.

Core Properties
(2S,3aS,7aS)-Octahydroindole-2-carboxylic acid, also known by synonyms such as L-

Octahydroindole-2-carboxylic acid and (2S,3AS,7AS)-2-Carboxyoctahydroindole, possesses

a well-defined set of physicochemical characteristics crucial for its application in synthetic

chemistry.[1][2]
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Property Value Reference(s)

IUPAC Name
(2S,3aS,7aS)-Octahydro-1H-

indole-2-carboxylic acid
[1]

Molecular Formula C₉H₁₅NO₂ [1][3]

Molecular Weight 169.22 g/mol [1]

CAS Number 80875-98-5 [1][3]

Appearance
White to off-white or yellowish

crystalline solid
[2][4]

Melting Point 267-269 °C [4][5]

Boiling Point
318.6 ± 25.0 °C at 760 mmHg

(Predicted)
[2][6]

Solubility Soluble in water and methanol. [3][4][6]

pKa 2.47 ± 0.20 (Predicted) [2][6]

LogP 0.3 (at 25°C and pH 5) [6]

Optical Rotation [α]D -45.6 (c 0.46, MeOH) [5]

Spectroscopic Data
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Spectrum Data Highlights Reference(s)

IR

ATR-IR spectra are available.

Key absorption bands for the

(S,S,S)-1 isomer (KBr pellet)

are observed at 3600-2200

cm⁻¹ (O-H and N-H stretch)

and 1623 cm⁻¹ (C=O stretch).

[1][5]

NMR

While specific spectra for the

title compound are not readily

available in the search results,

1H and 13C NMR are standard

characterization methods. For

the precursor, Indole-2-

carboxylic acid, detailed NMR

data is available.

[5][7]

Synthesis and Role in Drug Development
The primary significance of (2S,3aS,7aS)-octahydroindole-2-carboxylic acid lies in its role as

a key starting material for the synthesis of ACE inhibitors, most notably Perindopril and

Trandolapril.[2][8] Its incorporation into these drug molecules is crucial for their therapeutic

activity in treating hypertension and heart failure.[2] The bicyclic structure of this amino acid

analogue imparts conformational rigidity to the resulting peptidomimetics, which can lead to

improved bioavailability and selectivity.[5][9]

The synthesis of (2S,3aS,7aS)-octahydroindole-2-carboxylic acid is most commonly

achieved through the catalytic hydrogenation of (S)-indoline-2-carboxylic acid.[5] This

stereoselective process is critical for obtaining the desired enantiomerically pure product.[5][9]
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Starting Material

Process

Reagents & Conditions

Product

(S)-Indoline-2-carboxylic acid

Catalytic Hydrogenation

Input

(2S,3aS,7aS)-Octahydroindole-
2-carboxylic acid

Output

PtO₂ Catalyst

Acetic Acid

60 °C, 24 h

Click to download full resolution via product page

Synthesis of (2S,3aS,7aS)-Octahydroindole-2-carboxylic acid.

Experimental Protocols
Synthesis of (2S,3aS,7aS)-octahydroindole-2-carboxylic
acid[5]
Materials:

(S)-indoline-2-carboxylic acid (3.0 g, 18.38 mmol)

Acetic acid (60 mL)

Platinum(IV) oxide (PtO₂, 300 mg)

Ethanol
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Procedure:

A solution of (S)-indoline-2-carboxylic acid in acetic acid is prepared.

The solution is hydrogenated at 60 °C in the presence of PtO₂ catalyst.

After 24 hours, the catalyst is removed by filtration and washed with acetic acid.

The solvent is evaporated to dryness.

The resulting residue is crystallized from ethanol to yield pure (2S,3aS,7aS)-

octahydroindole-2-carboxylic acid as a white solid.

HPLC Analysis for Purity and Isomer Separation[8]
A reverse-phase HPLC method with a refractive index detector (RID) is effective for the

separation and quantification of (2S,3aS,7aS)-octahydroindole-2-carboxylic acid and its

three isomers.[8] This is particularly important as the compound is often used as a raw material

where isomeric purity is critical.[8]
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Sample Preparation
(50 mg in 10 mL mobile phase)

HPLC System
(Agilent 1100 series)

Column
(Inertsil ODS-4, 250x4.6mm, 5µm)

Detector
(Refractive Index Detector)

Mobile Phase
(100% Buffer, pH 3.0)

Flow: 1.5 mL/min
Temp: 35°C

Data Acquisition & Processing
(Agilent ChemStation)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. (2S,3AS,7aS)-Octahydroindole-2-carboxylic acid | 80875-98-5 | MOLNOVA [molnova.com]

2. innospk.com [innospk.com]

3. (2S,3aS,7aS)-Octahydroindole-2-carboxylic acid, 98% 5 g | Request for Quote
[thermofisher.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b057228?utm_src=pdf-body-img
https://www.benchchem.com/product/b057228?utm_src=pdf-custom-synthesis
https://molnova.com/en/ProductsThr/M37929.html
https://www.innospk.com/en/?news/grok-exploring-2s3ar7as-octahydroindole-2-carboxylic-acid-properties-and-applications
https://www.thermofisher.com/order/catalog/product/H27894.06
https://www.thermofisher.com/order/catalog/product/H27894.06
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. Versatile methodology for the synthesis and α-functionalization of (2R,3aS,7aS)-
octahydroindole-2-carboxylic acid - PMC [pmc.ncbi.nlm.nih.gov]

5. longdom.org [longdom.org]

6. medchemexpress.com [medchemexpress.com]

7. cphi-online.com [cphi-online.com]

8. chemimpex.com [chemimpex.com]

9. (2S,3aS,7aS)-Octahydroindole-2-carboxylic acid, 98% 1 g | Buy Online | Thermo Scientific
Chemicals | Fisher Scientific [fishersci.com]

To cite this document: BenchChem. [(2S,3aS,7aS)-Octahydroindole-2-carboxylic Acid: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b057228#2s-3as-7as-octahydroindole-2-carboxylic-
acid-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC2991158/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2991158/
https://www.longdom.org/open-access/separation-and-quantification-of-octahydro1hindole2carboxilic-acid-and-its-three-isomers-by-hplc-using-refractive-index--48342.html
https://www.medchemexpress.com/2s-3as-7as-octahydroindole-2-carboxylic-acid.html
https://www.cphi-online.com/product/2s-3as-7as-octahydroindole-2-carboxylic-acid/
https://www.chemimpex.com/products/02860
https://www.fishersci.com/shop/products/2s-3as-7as-octahydroindole-2-carboxylic-acid-98-thermo-scientific/AAH2789403
https://www.fishersci.com/shop/products/2s-3as-7as-octahydroindole-2-carboxylic-acid-98-thermo-scientific/AAH2789403
https://www.benchchem.com/product/b057228#2s-3as-7as-octahydroindole-2-carboxylic-acid-properties
https://www.benchchem.com/product/b057228#2s-3as-7as-octahydroindole-2-carboxylic-acid-properties
https://www.benchchem.com/product/b057228#2s-3as-7as-octahydroindole-2-carboxylic-acid-properties
https://www.benchchem.com/product/b057228#2s-3as-7as-octahydroindole-2-carboxylic-acid-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b057228?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

